4-amino-3-ethoxy-N,N-dimethylbenzamide
Overview
Description
4-amino-3-ethoxy-N,N-dimethylbenzamide, also known as 4-AE-DMBA, is an organic compound with a wide range of scientific applications. It has been used in the synthesis of a variety of compounds, as well as in research into the mechanisms of action and biochemical and physiological effects of different drugs.
Scientific Research Applications
Antiarrhythmic Agents : A study discussed the synthesis of 4-amino-3-ethoxy-N,N-dimethylbenzamide derivatives as potential antiarrhythmic agents. These compounds showed prophylactic activity against ouabain-induced arrhythmia and exhibited local anesthetic activity in rabbits (Yung, Lo, & Vohra, 1972).
Anticancer Applications : Research on ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)-6-phenyl-4H-chromene-3-carboxylate and its analogues, related to this compound, highlighted their potential in overcoming drug resistance in cancer cells. These compounds have shown promising results in leukemia cells and other solid tumor cells (Das et al., 2009).
Electrochemical Oxidation and Antioxidant Activity : A study on amino-substituted benzamide derivatives, including this compound, investigated their electrochemical oxidation mechanisms. This research is significant for understanding the free radical scavenging activity of antioxidants (Jovanović et al., 2020).
Anticonvulsant Properties : Research on 4-amino-N-(2-ethylphenyl)benzamide, closely related to this compound, revealed its anticonvulsant properties. It was found to be active against maximal electroshock-induced seizures (MES) and showed a protective index in mice and rats (Diouf et al., 1997).
Peptide Synthesis : A study on 4-ethoxy-1,1,1-trifluoro-3-buten-2-one, which is structurally similar to this compound, discussed its use as a protecting reagent in peptide synthesis. This compound was used for the protection of the N-H terminal of amino acids (Gorbunova et al., 1991).
properties
IUPAC Name |
4-amino-3-ethoxy-N,N-dimethylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O2/c1-4-15-10-7-8(5-6-9(10)12)11(14)13(2)3/h5-7H,4,12H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NDYTXGWTIUDLMK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C(=O)N(C)C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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